Cas no 21886-58-8 (Ethanone, 1-(3-bromophenyl)-2-chloro-)

• Product Name: Ethanone, 1-(3-bromophenyl)-2-chloro-
• CAS No: 21886-58-8
• MF: C₈H₆BrClO
• MW: 233.489640712738
• CID: 1409267
• PubChem ID: 14715969
• Update Time: 2025-04-20

Ethanone, 1-(3-bromophenyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-bromophenyl)-2-chloro-
• 1-(3-bromophenyl)-2-chloroethanone
• DTXSID70563298
• DB-161274
• 21886-58-8
• 1-(3-Bromophenyl)-2-chloroethan-1-one
• AKOS010996732
• SCHEMBL6390040

• Inchi： 1S/C8H6BrClO/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4H,5H2
• InChI Key： XBQJXQFAYNWZGY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(CCl)=O)=C1

Computed Properties

• Exact Mass: 231.92908
• Monoisotopic Mass: 231.92906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07